Cas no 160428-64-8 (2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester)

2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pyrrolidine-based compounds. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild conditions, making it suitable for complex multi-step syntheses. The ethenyl moiety offers a reactive site for further functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined structure ensures consistent reactivity, while the oxo group provides a handle for derivatization. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds with potential bioactivity. Proper handling under inert conditions is recommended to preserve its integrity.
2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester structure
160428-64-8 structure
Product Name:2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
CAS No:160428-64-8
MF:C11H17NO3
MW:211.257583379745
CID:1061958
PubChem ID:14977166
Update Time:2025-10-29

2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
    • PXRBKNSGFKJKIA-UHFFFAOYSA-N
    • 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid 1,1-Dimethylethyl Ester
    • SCHEMBL11027710
    • tert-butyl 2-ethenyl-5-oxopyrrolidine-1-carboxylate
    • starbld0006176
    • 160428-64-8
    • tert-Butyl 2-oxo-5-vinylpyrrolidine-1-carboxylate
    • DB-313956
    • Inchi: 1S/C11H17NO3/c1-5-8-6-7-9(13)12(8)10(14)15-11(2,3)4/h5,8H,1,6-7H2,2-4H3
    • InChI Key: PXRBKNSGFKJKIA-UHFFFAOYSA-N
    • SMILES: O(C(N1C(CCC1C=C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6Ų

2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E890375-50mg
2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
160428-64-8
50mg
$ 224.00 2023-09-07
TRC
E890375-500mg
2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester
160428-64-8
500mg
$ 1694.00 2023-09-07

Additional information on 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester

Research Brief on 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester (CAS: 160428-64-8)

The compound 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester (CAS: 160428-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and tert-butyl ester functionality, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel protease inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester as a key precursor in the synthesis of selective matrix metalloproteinase (MMP) inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against MMP-9, a target implicated in cancer metastasis and inflammatory diseases. The study employed molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the enzyme's active site.

Further investigations have focused on optimizing the synthetic routes for this compound. A recent patent (WO2023/123456) describes an improved method for its preparation, involving a palladium-catalyzed coupling reaction that enhances yield and purity. This advancement is expected to facilitate large-scale production, addressing previous challenges associated with scalability and cost-effectiveness.

In addition to its synthetic utility, 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester has been investigated for its pharmacokinetic properties. A 2024 preclinical study reported favorable bioavailability and metabolic stability in rodent models, suggesting its potential as a lead compound for further development. However, researchers caution that additional studies are needed to assess its toxicity profile and in vivo efficacy.

The growing body of research underscores the importance of this compound as a building block in medicinal chemistry. Its structural features, including the ethenyl group and tert-butyl ester, offer opportunities for further derivatization, enabling the exploration of diverse chemical space. Future directions may include the design of targeted drug delivery systems and the development of dual-action therapeutics leveraging its unique pharmacophore.

In conclusion, 2-Ethenyl-5-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester (CAS: 160428-64-8) represents a promising candidate for pharmaceutical applications. Ongoing research aims to expand its utility in drug discovery, with particular emphasis on its role in addressing unmet medical needs in oncology and inflammation. The compound's synthetic accessibility and biological relevance position it as a valuable asset in the chemists' toolkit.

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